3-propoxy-N-{[(2,4,5-trichlorophenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 3-propoxy-N-[(2,4,5-trichlorophenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C17H15Cl3N2O2S/c1-2-6-24-11-5-3-4-10(7-11)16(23)22-17(25)21-15-9-13(19)12(18)8-14(15)20/h3-5,7-9H,2,6H2,1H3,(H2,21,22,23,25)
• InChI Key: CEBRHLFOXFLYFQ-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=CC(=C1)C(=O)NC(=S)NC2=CC(=C(C=C2Cl)Cl)Cl
• Molecular Formula: C17H15Cl3N2O2S
• Molecular Weight: 417.7 g/mol

Description

3-propoxy-N-{[(2,4,5-trichlorophenyl)amino]carbonothioyl}benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as AG490, and it has been studied extensively for its anti-inflammatory and anti-cancer properties.

Mechanism of Action

The mechanism of action of 3-propoxy-N-{[(2,4,5-trichlorophenyl)amino]carbonothioyl}benzamide involves the inhibition of the Janus kinase (JAK) and signal transducer and activator of transcription (STAT) signaling pathway. This pathway is involved in the regulation of various cellular processes, including cell growth, differentiation, and survival. The inhibition of this pathway leads to the inhibition of the growth of cancer cells and the suppression of inflammatory responses.
Biochemical and Physiological Effects:
3-propoxy-N-{[(2,4,5-trichlorophenyl)amino]carbonothioyl}benzamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been shown to suppress inflammatory responses by inhibiting the production of cytokines and chemokines. In addition, it has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

3-propoxy-N-{[(2,4,5-trichlorophenyl)amino]carbonothioyl}benzamide has several advantages for lab experiments. It is a highly potent inhibitor of the JAK/STAT signaling pathway, and it has been extensively studied in vitro and in vivo. It is also relatively easy to synthesize, and it can be obtained in high yields. However, there are some limitations to its use in lab experiments. It has low solubility in water, which can make it difficult to use in certain assays. It also has poor bioavailability, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for research on 3-propoxy-N-{[(2,4,5-trichlorophenyl)amino]carbonothioyl}benzamide. One area of research is the development of more potent and selective inhibitors of the JAK/STAT signaling pathway. Another area of research is the development of more effective delivery methods for the compound, such as nanoparticle-based delivery systems. In addition, there is a need for more studies on the potential use of the compound in the treatment of neurological disorders, as well as its potential use in combination with other drugs for the treatment of cancer and inflammatory diseases.
Conclusion:
3-propoxy-N-{[(2,4,5-trichlorophenyl)amino]carbonothioyl}benzamide is a chemical compound that has shown great promise in scientific research. Its potential applications in the treatment of cancer, inflammatory diseases, and neurological disorders make it an important area of study. The synthesis method has been optimized to obtain high yields of the compound, and its mechanism of action has been extensively studied. While there are some limitations to its use in lab experiments, there are several future directions for research on this compound that hold great promise for the development of new treatments for various diseases.

Scientific Research Applications

3-propoxy-N-{[(2,4,5-trichlorophenyl)amino]carbonothioyl}benzamide has been studied extensively for its potential applications in various fields. It has been shown to have anti-inflammatory properties, and it has been studied for its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis. It has also been studied for its anti-cancer properties, and it has been shown to inhibit the growth of various cancer cells, including breast cancer, prostate cancer, and leukemia cells. In addition, it has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.